Para-aminoblebbistatin

• CAS: 2097734-03-5
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol
• InChI: InChI=1S/C18H17N3O2/c1-11-2-7-15-14(10-11)16(22)18(23)8-9-21(17(18)20-15)13-5-3-12(19)4-6-13/h2-7,10,23H,8-9,19H2,1H3/t18-/m1/s1
• InChIKey: LYWLZINJPRNWFF-GOSISDBHSA-N

Standard blebbistatin precipitates above 10 µM, fluoresces, and is phototoxic-compromising live-cell and zebrafish studies. Para-aminoblebbistatin eliminates these artifacts via a C15 amino group.

• Solubility: >400 µM (40x blebbistatin), stable 50-100 µM working solutions.
• Enables 12-hr confocal time-lapse with GFP/H2B-mCherry HeLa cells; zero phototoxicity.
• Zebrafish: 72 hrs, 0% lethality (blebbistatin: 100% at 69 hrs).
• Cited in patented human cardiomyocyte isolation (5-50 µM).

Para-aminoblebbistatin: Non-Fluorescent, Non-Phototoxic Myosin II Inhibitor

Para-aminoblebbistatin is a C15 amino-substituted derivative of the widely used myosin II ATPase inhibitor (–)-blebbistatin [1]. It retains the stereochemistry and myosin II inhibitory mechanism of the parent compound while eliminating several critical liabilities: it is non-fluorescent (no emission at 410 nm), photostable under blue light (480 ± 10 nm), and neither phototoxic nor cytotoxic in HeLa cells and zebrafish embryos [1]. Its aqueous solubility exceeds 400 µM—more than 40-fold higher than blebbistatin or para-nitroblebbistatin—making it the only member of the blebbistatin class that forms stable, precipitate-free solutions at concentrations routinely required for complete myosin II inhibition [1].

✓ Non-fluorescent, non-phototoxic myosin II inhibitor for live-cell imaging

✓ Aqueous solubility >400 µM – precipitate-free at standard working concentrations (50–100 µM)

✓ No cytotoxicity in zebrafish embryos, supporting in vivo myosin II studies

• [1] Várkuti BH, Képiró M, Horváth IÁ, Végner L, Ráti S, Zsigmond Á, Hegyi G, Lenkei Z, Varga M, Málnási-Csizmadia A. A highly soluble, non-phototoxic, non-fluorescent blebbistatin derivative. Sci Rep. 2016;6:26141. doi:10.1038/srep26141. View Source

Why Blebbistatin and para-Nitroblebbistatin Cannot Substitute

Although blebbistatin, para-nitroblebbistatin (NBleb), and para-aminoblebbistatin (AmBleb) all inhibit myosin II ATPase activity, their physico-chemical and toxicological profiles diverge so profoundly that generic substitution introduces uncontrolled experimental variables [1]. Blebbistatin precipitates above 9–10 µM in aqueous buffer, generates highly fluorescent aggregates that confound GFP-based imaging, and undergoes rapid photoconversion under blue light with concomitant reactive oxygen species production and severe phototoxicity [1]. Para-nitroblebbistatin addresses phototoxicity and fluorescence but remains even less soluble (~3–4 µM) [1]. Para-aminoblebbistatin is uniquely engineered—via a protonatable C15 amino group—to deliver the inhibitory pharmacology of the class without these confounding artifacts, enabling experiments at the supra-solubility concentrations (50–100 µM) that are standard in the field but practically unattainable with other blebbistatin analogs [1].

Blebbistatin

Precipitates above 10 µM, is intrinsically fluorescent, and undergoes rapid photoconversion with severe phototoxicity under blue light.

para-Nitroblebbistatin

Addresses fluorescence and phototoxicity but remains poorly soluble (~3–4 µM), restricting effective concentration range.

Para-aminoblebbistatin

Engineered via a C15 amino group to eliminate these artifacts; substituting with other analogs may introduce uncontrolled experimental variables.

• [1] Várkuti BH, Képiró M, Horváth IÁ, Végner L, Ráti S, Zsigmond Á, Hegyi G, Lenkei Z, Varga M, Málnási-Csizmadia A. A highly soluble, non-phototoxic, non-fluorescent blebbistatin derivative. Sci Rep. 2016;6:26141. doi:10.1038/srep26141. View Source

Head-to-Head Quantitative Evidence

Aqueous Solubility Advantage

Para-aminoblebbistatin (AmBleb) exhibits a saturation solubility of 426 ± 1.7 µM in 1 vol/vol% DMSO and 298 ± 2.5 µM in 0.1 vol/vol% DMSO at room temperature, compared to 9.3 ± 0.7 µM and 10.9 ± 0.9 µM for blebbistatin (Bleb) and 3.6 ± 0.2 µM and 3.3 ± 0.1 µM for para-nitroblebbistatin (NBleb) under identical conditions [1]. This represents a >40-fold solubility advantage over both comparators [1]. Critically, 50 µM para-aminoblebbistatin remained stably in solution throughout the entire experimental time course, whereas blebbistatin and NBleb reached equilibrium saturation within two hours [1].

Aqueous Solubility

Head-to-head

426 ± 1.7 µM

Supports precipitate-free dosing at 50–100 µM in myosin II assays.

vs blebbistatin 9.3 µM, >40-fold difference in 1% DMSO buffer.

Evidence Dimension	Aqueous solubility (saturation concentration)
Target Compound Data	426 ± 1.7 µM (1% DMSO); 298 ± 2.5 µM (0.1% DMSO)
Comparator Or Baseline	Blebbistatin: 9.3 ± 0.7 µM (1% DMSO), 10.9 ± 0.9 µM (0.1% DMSO); para-Nitroblebbistatin: 3.6 ± 0.2 µM (1% DMSO), 3.3 ± 0.1 µM (0.1% DMSO)
Quantified Difference	>40-fold higher than blebbistatin or para-nitroblebbistatin
Conditions	Assay buffer (20 mM HEPES, 40 mM NaCl, 4 mM MgCl₂, pH 7.3) at room temperature with 0.1 or 1 vol/vol% DMSO

Why This Matters

Enables reproducible dosing at 50–100 µM—the standard working concentration in myosin II studies—without precipitation, variable effective concentration, or fluorescent aggregate artifacts that plague blebbistatin-based experiments.

• [1] Várkuti BH, Képiró M, Horváth IÁ, Végner L, Ráti S, Zsigmond Á, Hegyi G, Lenkei Z, Varga M, Málnási-Csizmadia A. A highly soluble, non-phototoxic, non-fluorescent blebbistatin derivative. Sci Rep. 2016;6:26141. doi:10.1038/srep26141. View Source

Photostability and Phototoxicity

Under 480 ± 10 nm irradiation (typical GFP excitation range), para-aminoblebbistatin showed no significant change in absorbance spectra over 15 minutes, demonstrating photostability, whereas blebbistatin spectra changed markedly, indicating photoconversion [1]. In a 12-hour confocal time-lapse experiment with EGFP-α-tubulin H2B-mCherry HeLa Kyoto cells treated at 50 µM, para-aminoblebbistatin-treated cells showed no signs of phototoxicity, while blebbistatin-treated cells rounded up from the surface and died within a few hours, accompanied by increased autofluorescence and fragmented nuclei [1].

Phototoxicity (Live Cells)

Head-to-head

AmBleb: no phototoxic death

Blebbistatin: widespread cell death within hours

Enables blue-light fluorescence microscopy with myosin II inhibition.

12-h time-lapse, HeLa Kyoto EGFP/H2B-mCherry, 50 µM inhibitor.

Evidence Dimension	Phototoxicity in live-cell fluorescence microscopy (12-hour time-lapse, 3 z-sections every 10 min)
Target Compound Data	No phototoxic cell death; normal morphology maintained throughout 12-hour imaging
Comparator Or Baseline	Blebbistatin: numerous cells rounded up and died within a few hours of imaging; increased autofluorescence and fragmented, dense nuclei observed
Quantified Difference	Qualitative: complete absence of phototoxicity vs. widespread cell death with blebbistatin
Conditions	HeLa Kyoto cells expressing EGFP-α-tubulin and H2B-mCherry, 50 µM inhibitor, confocal microscopy with blue light excitation, 12-hour time-lapse

Why This Matters

Enables blue-light fluorescence microscopy (GFP, mCherry) in the presence of myosin II inhibitor—functionally impossible with blebbistatin due to rapid photoconversion-triggered cytotoxicity.

• [1] Várkuti BH, Képiró M, Horváth IÁ, Végner L, Ráti S, Zsigmond Á, Hegyi G, Lenkei Z, Varga M, Málnási-Csizmadia A. A highly soluble, non-phototoxic, non-fluorescent blebbistatin derivative. Sci Rep. 2016;6:26141. doi:10.1038/srep26141. View Source

In Vivo Cytotoxicity in Zebrafish Embryos

Zebrafish embryos treated with blebbistatin at all tested concentrations began dying after 40 hours, reaching 100% mortality by 69 hours. In contrast, embryos treated with para-aminoblebbistatin showed no signs of cytotoxicity at any concentration and their fitness was comparable to untreated controls throughout the 72-hour observation period [1]. This in vivo toxicity profile mirrors results in HeLa cells, where para-aminoblebbistatin demonstrated no cytotoxicity even at prolonged incubation [1].

In Vivo Cytotoxicity

Head-to-head

AmBleb: 0% mortality

Blebbistatin: 100% mortality by 69 h

Supports long-term in vivo myosin II studies in model organisms.

Zebrafish embryos, 72-h developmental follow-up.

Evidence Dimension	In vivo cytotoxicity (zebrafish embryo survival)
Target Compound Data	0% mortality at all tested concentrations; fitness comparable to untreated control at 72 hours
Comparator Or Baseline	Blebbistatin: mortality onset at 40 hours; 100% mortality at all concentrations by 69 hours
Quantified Difference	0% vs. 100% lethality
Conditions	Zebrafish embryos, inhibitor treatment at multiple concentrations, 72-hour developmental follow-up

Why This Matters

Critical for in vivo myosin II inhibition studies in model organisms; blebbistatin's high cytotoxicity precludes long-term developmental or physiological experiments where para-aminoblebbistatin can be safely employed.

• [1] Várkuti BH, Képiró M, Horváth IÁ, Végner L, Ráti S, Zsigmond Á, Hegyi G, Lenkei Z, Varga M, Málnási-Csizmadia A. A highly soluble, non-phototoxic, non-fluorescent blebbistatin derivative. Sci Rep. 2016;6:26141. doi:10.1038/srep26141. View Source

Fluorescence Background and Aggregate Interference

Blebbistatin exhibits intrinsic fluorescence with an emission peak at 410 nm and forms highly fluorescent aggregates above its solubility limit (~10 µM), severely interfering with GFP-based and light-scattering experiments [1]. Para-aminoblebbistatin is non-fluorescent due to the electron-withdrawing C15 amino substitution—a property shared with para-nitroblebbistatin but combined with superior solubility in AmBleb [1]. In live zebrafish embryos (cldnb:gfp), para-aminoblebbistatin treatment allowed clear visualization of GFP signal, whereas blebbistatin precipitates completely obstructed imaging [1].

Fluorescence Interference

Head-to-head

AmBleb: non-fluorescent, no aggregates at 50 µM

Blebbistatin: emission at 410 nm, fluorescent aggregates >10 µM

Reduces need for autofluorescence correction in GFP-based assays.

Clear GFP visualization in zebrafish embryos with AmBleb.

Evidence Dimension	Intrinsic fluorescence and aggregate interference in GFP imaging
Target Compound Data	Non-fluorescent; no aggregate formation at 50 µM; clear GFP visualization in zebrafish embryos
Comparator Or Baseline	Blebbistatin: emission peak at 410 nm; fluorescent aggregates above 10 µM; completely hindered GFP observation in zebrafish embryos
Quantified Difference	Non-fluorescent (below detection) vs. strong fluorescence at 410 nm with blebbistatin
Conditions	Fluorescence emission spectra (λexc = 350 nm), 5 µM in assay buffer; epifluorescence imaging of cldnb:gfp zebrafish embryos at 20 µM inhibitor

Why This Matters

Eliminates the need to correct for compound autofluorescence or fluorescent precipitate artifacts in GFP-based, FRET, and light-scattering assays—a major source of data exclusion and experimental failure with blebbistatin.

• [1] Várkuti BH, Képiró M, Horváth IÁ, Végner L, Ráti S, Zsigmond Á, Hegyi G, Lenkei Z, Varga M, Málnási-Csizmadia A. A highly soluble, non-phototoxic, non-fluorescent blebbistatin derivative. Sci Rep. 2016;6:26141. doi:10.1038/srep26141. View Source

Inhibitory Potency Profile

Para-aminoblebbistatin (AmBleb) inhibits basal and actin-activated ATPase of rabbit skeletal muscle myosin S1 (SkS1) with IC50 values of 1.3 ± 0.1 µM and 0.47 ± 0.06 µM, respectively, compared to blebbistatin (Bleb) values of 0.3 ± 0.03 µM and 0.11 ± 0.009 µM, and para-nitroblebbistatin (NBleb) values of 0.3 ± 0.04 µM and 0.1 ± 0.004 µM [1]. On Dictyostelium discoideum myosin II motor domain (DdMD), IC50 values are: AmBleb 6.6 ± 2 µM (basal), Bleb 4.4 ± 0.3 µM, NBleb 5.3 ± 1.6 µM [1]. In HeLa cell proliferation assays, AmBleb IC50 = 17.8 ± 4.7 µM vs. Bleb IC50 = 6.4 ± 4.8 µM vs. NBleb IC50 = 14.7 ± 4.2 µM [1]. Thus, AmBleb is 4.3-fold and 1.7-fold less potent than Bleb on SkS1 and DdMD, respectively, but delivers equivalent maximal inhibition (~98–100%) [1].

Inhibitory Potency (IC50)

Head-to-head

AmBleb: 0.47–6.7 µM across isoforms

Blebbistatin: 0.11–4.4 µM; similar maximal inhibition (~98–100%)

Delivers comparable maximal inhibition at typical working concentrations.

4.3× less potent biochemically; solubility enables higher applied concentration.

Evidence Dimension	IC50 for myosin II ATPase inhibition across isoforms and assay types
Target Compound Data	SkS1 basal: 1.3 µM; SkS1 actin-activated: 0.47 µM; DdMD basal: 6.6 µM; DdMD actin-activated: 6.7 µM; HeLa cell proliferation: 17.8 µM
Comparator Or Baseline	Blebbistatin: SkS1 basal 0.3 µM, SkS1 actin-activated 0.11 µM, DdMD basal 4.4 µM, DdMD actin-activated 3.9 µM, HeLa proliferation 6.4 µM; NBleb: SkS1 basal 0.3 µM, SkS1 actin-activated 0.1 µM, DdMD basal 5.3 µM, DdMD actin-activated 3.4 µM, HeLa proliferation 14.7 µM
Quantified Difference	AmBleb is 4.3× less potent than Bleb on SkS1; 1.7× less potent on DdMD; 2.8× less potent on HeLa proliferation; similar maximal inhibition (~98–100%)
Conditions	NADH-coupled ATPase assay, 25°C (SkS1) or 20°C (DdMD), 5-min pre-incubation; HeLa cell proliferation over 3 days

Why This Matters

The slightly reduced biochemical potency is offset by dramatically higher achievable concentrations in solution; the effective inhibitory capacity at standard working concentrations (50–100 µM) thus equals or exceeds blebbistatin while avoiding precipitation artifacts.

• [1] Várkuti BH, Képiró M, Horváth IÁ, Végner L, Ráti S, Zsigmond Á, Hegyi G, Lenkei Z, Varga M, Málnási-Csizmadia A. A highly soluble, non-phototoxic, non-fluorescent blebbistatin derivative. Sci Rep. 2016;6:26141. doi:10.1038/srep26141. View Source

Metabolic Stability and ADMET Properties

In a comparative ADMET study across blebbistatin (Bleb), para-nitroblebbistatin (NBleb), and para-aminoblebbistatin (AmBleb), AmBleb metabolized two times slower than blebbistatin and NBleb in human liver preparations, while NBleb metabolized six times slower than blebbistatin and AmBleb in rat [1]. Additionally, AmBleb demonstrated accumulation in muscle tissues and greatly reduced mutagenicity compared to the blebbistatin scaffold [1]. Inhibitory properties were defined on seven different myosin-2 isoforms, revealing isoform-specific inhibition potential that can be fine-tuned by D-ring substitutions [1].

Metabolic Stability

Reported

AmBleb: 2× slower metabolism in human liver preparations

May support translational myosin II inhibition research.

Muscle tissue accumulation and reduced mutagenicity reported.

Evidence Dimension	Relative metabolic stability (human liver microsomes/hepatocytes)
Target Compound Data	AmBleb: metabolized 2× slower than blebbistatin in human; accumulates in muscle tissue; greatly reduced mutagenicity
Comparator Or Baseline	Blebbistatin: baseline metabolic rate in human; NBleb: metabolized 6× slower than blebbistatin in rat, but not slower in human
Quantified Difference	2-fold slower metabolism in human vs. blebbistatin; muscle tissue accumulation; reduced mutagenicity (qualitative)
Conditions	In vitro human and rat liver preparations; in vivo tissue distribution; mutagenicity assays (details in Gyimesi et al., 2021)

Why This Matters

Positions para-aminoblebbistatin as the preferred blebbistatin analog for translational and in vivo pharmacological studies where metabolic liability, tissue distribution, and genotoxic risk influence compound selection.

• [1] Gyimesi M, Rauscher AÁ, Suthar SK, Hamow KÁ, Oravecz K, Lőrincz I, Borhegyi Z, Déri MT, Kiss ÁF, Monostory K, Szabó PT, Nag S, Tomasic I, Krans J, Tierney PJ, Kovács M, Kornya L, Málnási-Csizmadia A. Improved Inhibitory and Absorption, Distribution, Metabolism, Excretion, and Toxicology (ADMET) Properties of Blebbistatin Derivatives Indicate That Blebbistatin Scaffold Is Ideal for drug Development Targeting Myosin-2. J Pharmacol Exp Ther. 2021;376(3):322-336. doi:10.1124/jpet.120.000167. View Source

Prioritized Application Scenarios

Live-Cell Fluorescence Microscopy with Blue-Light Excitation

Para-aminoblebbistatin at 50 µM enabled 12-hour confocal time-lapse imaging of EGFP-α-tubulin/H2B-mCherry HeLa cells without phototoxic cell death, a condition under which blebbistatin caused widespread cell rounding and mortality within hours [1]. This is the only blebbistatin-class compound compatible with blue-light (480 nm) fluorescence microscopy, making it the sole viable option for live-cell imaging studies requiring concurrent myosin II inhibition and GFP-based visualization [1].

In Vivo Myosin II Inhibition in Model Organisms

Zebrafish embryos treated with para-aminoblebbistatin showed zero cytotoxicity and fitness indistinguishable from untreated controls over 72 hours, whereas blebbistatin caused 100% lethality by 69 hours at all concentrations tested [1]. This safety margin enables long-term developmental, physiological, and pharmacological studies in whole organisms that are impractical with blebbistatin or para-nitroblebbistatin [1].

High-Concentration Precipitate-Free Experiments

With a saturation solubility of 426 µM (vs. 9.3 µM for blebbistatin), para-aminoblebbistatin is the only blebbistatin analog that forms stable, aggregate-free solutions at the 50–100 µM working concentrations routinely cited in the literature [1]. This eliminates precipitation-induced variability in effective inhibitor concentration, improves inter-experiment reproducibility, and avoids vascular blockage from aggregates in perfused organ or in vivo studies [1].

Human Cardiomyocyte Isolation and Culture

A patented method for human cardiomyocyte isolation and culture explicitly incorporates para-aminoblebbistatin at 5–50 µM in the culture medium, leveraging its low cytotoxicity profile to maintain cell morphology, viability, and purity during isolation and extended culture [2]. This established use in primary human cell workflows provides a validated procurement rationale for cardiac research laboratories.

Application

Selection Property

Validation Focus

Live-cell blue-light fluorescence microscopy

Non-fluorescent, photostable under 480 nm

GFP/mCherry imaging without phototoxicity

In vivo myosin II inhibition in model organisms

Low cytotoxicity in zebrafish embryo assay

Long-term developmental endpoint monitoring

High-concentration myosin II inhibition

Aqueous solubility >400 µM

Precipitate-free solutions at 50–100 µM

Primary cardiomyocyte isolation and culture

Low cytotoxicity, soluble in culture medium

Cell viability and morphology during extended culture

• [1] Várkuti BH, Képiró M, Horváth IÁ, Végner L, Ráti S, Zsigmond Á, Hegyi G, Lenkei Z, Varga M, Málnási-Csizmadia A. A highly soluble, non-phototoxic, non-fluorescent blebbistatin derivative. Sci Rep. 2016;6:26141. doi:10.1038/srep26141. View Source
• [2] Hu SS, Zhou BY, Hou YF, Shi X, Tang XL. Human cardiomyocyte isolation reagent, culture medium, isolation method and culture method. Chinese Patent CN111019886A. Published October 16, 2020. View Source